Cas no 143321-78-2 (1H-Indole-5-methanesulfonamide,N-methyl-3-[(2R)-2-pyrrolidinylmethyl]-)

1H-Indole-5-methanesulfonamide,N-methyl-3-[(2R)-2-pyrrolidinylmethyl]- structure
143321-78-2 structure
Product Name:1H-Indole-5-methanesulfonamide,N-methyl-3-[(2R)-2-pyrrolidinylmethyl]-
CAS No:143321-78-2
MF:C15H21N3O2S
MW:307.411142110825
CID:145592
PubChem ID:192327
Update Time:2025-04-19

1H-Indole-5-methanesulfonamide,N-methyl-3-[(2R)-2-pyrrolidinylmethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-methanesulfonamide,N-methyl-3-[(2R)-2-pyrrolidinylmethyl]-
    • 1H-Indole-5-methanesulfonamide, N-methyl-3-(2-pyrrolidinylmethyl)-, (R)-
    • SCHEMBL7104621
    • N-Methyl-1-{3-[(pyrrolidin-2-yl)methyl]-1H-indol-5-yl}methanesulfonamide
    • 143321-78-2
    • N-methyl-1-[3-[[(2R)-pyrrolidin-2-yl]methyl]-1H-indol-5-yl]methanesulfonamide
    • DTXSID60931821
    • CP-122638
    • CP 122638
    • N-Methyl-3-(pyrrolidin-2-ylmethyl)-1H-indole-5-methanesulfonamide
    • CP-122,638
    • Inchi: 1S/C15H21N3O2S/c1-16-21(19,20)10-11-4-5-15-14(7-11)12(9-18-15)8-13-3-2-6-17-13/h4-5,7,9,13,16-18H,2-3,6,8,10H2,1H3/t13-/m1/s1
    • InChI Key: MUCATPAIVYZION-CYBMUJFWSA-N
    • SMILES: S(CC1C=CC2=C(C=1)C(=CN2)C[C@H]1CCCN1)(NC)(=O)=O

Computed Properties

  • Exact Mass: 307.13563
  • Monoisotopic Mass: 307.135
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 82.4Ų

Experimental Properties

  • Density: 1.29
  • Boiling Point: 535.6°C at 760 mmHg
  • Flash Point: 277.7°C
  • Refractive Index: 1.629
  • PSA: 73.99

1H-Indole-5-methanesulfonamide,N-methyl-3-[(2R)-2-pyrrolidinylmethyl]- Related Literature

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